
In-Depth Technical Guide to DL-Alanine-15N:
Properties, Analysis, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Alanine-15N

Cat. No.: B1604622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of DL-
Alanine-15N, detailed experimental protocols for its analysis, and its application in metabolic

research and proteomics.

Core Physical and Chemical Properties
DL-Alanine-15N is a stable isotope-labeled version of the non-essential amino acid alanine,

where the naturally occurring 14N atom in the amino group is replaced with the 15N isotope.

This isotopic labeling makes it a valuable tracer in various biochemical and metabolic studies,

as it can be distinguished from its unlabeled counterpart by mass spectrometry and NMR

spectroscopy.
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Property Value Reference

Chemical Formula C₃H₇¹⁵NO₂ [1]

Molecular Weight
89.09 g/mol (unlabeled),

~90.09 g/mol (15N labeled)
[1]

Melting Point 289 °C (decomposes) [2]

Solubility in Water 16.7 g/100 mL (at 25°C) [3]

Appearance White crystalline powder [2]

CAS Number
302-72-7 (unlabeled), Not

specified for DL-Alanine-15N
[1]

pKa (carboxyl group) ~2.34 N/A

pKa (amino group) ~9.69 N/A

Isotopic Purity Typically >98% N/A

Experimental Protocols
Detailed methodologies for the analysis of DL-Alanine-15N are crucial for obtaining reliable

and reproducible results. Below are protocols for Nuclear Magnetic Resonance (NMR)

Spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for studying the structure and dynamics of

molecules containing 15N-labeled compounds. The 1H-¹⁵N Heteronuclear Single Quantum

Coherence (HSQC) experiment is particularly useful for observing the correlation between the

nitrogen atom and its attached proton.

Sample Preparation:

Dissolve the DL-Alanine-15N sample in a suitable deuterated solvent (e.g., D₂O) to a final

concentration of approximately 0.5 – 1 mM.[4]

Transfer the sample to an NMR tube. A volume of 400-600 µL is typically required.[4]
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Add a reference compound, such as 0.1 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic

acid), for chemical shift referencing.[4]

Ensure the pH of the sample is below 6.5 to minimize the exchange rate of the backbone

amide proton.[4]

1H-¹⁵N HSQC Experiment Parameters:

Parameter Typical Value

Pulse Sequence
Sensitivity-enhanced 1H-¹⁵N HSQC with

gradients

Spectrometer Frequency 500 MHz or higher

Temperature 25 °C

Spectral Width (¹H) 12 ppm

Spectral Width (¹⁵N) 30 ppm

Number of Scans 128

Relaxation Delay 1.8 s

Acquisition Time (¹H) Dependant on spectral width and data points

Acquisition Time (¹⁵N) 42.1 ms

Mass Spectrometry (MS)
Mass spectrometry is used to determine the mass-to-charge ratio of ions and is essential for

quantifying the incorporation of 15N into biomolecules. Matrix-Assisted Laser

Desorption/Ionization Time-of-Flight (MALDI-TOF) is a common technique for analyzing

peptides and proteins.

Sample Preparation for MALDI-TOF MS of 15N-Labeled Peptides:

Sample Concentration: Adjust the concentration of the peptide sample to 5-50 pmol/µL. After

mixing with the matrix, the final concentration should be 0.5-5 pmol/µL.[5]
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Matrix Preparation: Prepare a saturated solution of a suitable matrix (e.g., α-cyano-4-

hydroxycinnamic acid - HCCA) in a 1:1 (v/v) mixture of acetonitrile (ACN) and 0.1%

trifluoroacetic acid (TFA) in water.[5]

Sample Spotting (Dried-Droplet Method):

Mix the sample and matrix solutions in a 1:1 ratio.

Spot 0.5 µL of the mixture onto the MALDI target plate.[6]

Allow the spot to air-dry completely, forming a co-crystalline sample/matrix complex.[5]

MALDI-TOF Data Acquisition:

Parameter Typical Setting

Instrument MALDI-TOF/TOF Mass Spectrometer

Ionization Mode Positive ion

Laser Nitrogen laser (337 nm)

Acceleration Voltage 25 kV

Detector Reflector mode for higher resolution

Mass Range
Dependent on the expected mass of the

peptides

Calibration
External calibration using a standard peptide

mixture

Visualizations: Signaling Pathways and
Experimental Workflows
The following diagrams, created using the DOT language for Graphviz, illustrate key processes

involving DL-Alanine-15N.

Glucose-Alanine Cycle
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This metabolic pathway illustrates the transport of nitrogen from muscle to the liver.
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Caption: The Glucose-Alanine Cycle showing the transport of nitrogen from muscle to the liver.

15N Metabolic Labeling Workflow in Proteomics
This diagram outlines the key steps in a quantitative proteomics experiment using 15N

metabolic labeling.[7][8]
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Caption: Workflow for quantitative proteomics using 15N metabolic labeling.[7][8]
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General Experimental Workflow for DL-Alanine-15N
Analysis
This diagram provides a generalized workflow for the analysis of DL-Alanine-15N using either

NMR or MS.
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Caption: A general workflow for the analysis of DL-Alanine-15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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